N-[4-(aminocarbonyl)phenyl]-3-[(4-methyl-2-pyrimidinyl)oxy]benzamide

• IUPAC Name: N-(4-carbamoylphenyl)-3-(4-methylpyrimidin-2-yl)oxybenzamide
• InChI: InChI=1S/C19H16N4O3/c1-12-9-10-21-19(22-12)26-16-4-2-3-14(11-16)18(25)23-15-7-5-13(6-8-15)17(20)24/h2-11H,1H3,(H2,20,24)(H,23,25)
• InChI Key: DQZKUSUDNVZTFP-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=NC=C1)OC2=CC=CC(=C2)C(=O)NC3=CC=C(C=C3)C(=O)N
• Molecular Formula: C19H16N4O3
• Molecular Weight: 348.4 g/mol

Description

N-[4-(aminocarbonyl)phenyl]-3-[(4-methyl-2-pyrimidinyl)oxy]benzamide is a useful research compound. Its molecular formula is C19H16N4O3 and its molecular weight is 348.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 348.12224039 g/mol and the complexity rating of the compound is 493. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Histone Deacetylase Inhibition

N-[4-(aminocarbonyl)phenyl]-3-[(4-methyl-2-pyrimidinyl)oxy]benzamide derivatives, such as MGCD0103, are explored for their isotype-selective histone deacetylase (HDAC) inhibitory activity. These compounds selectively inhibit HDACs 1-3 and 11, demonstrating significant antitumor activity both in vitro and in vivo, highlighting their potential as anticancer drugs (Zhou et al., 2008).

Analytical Separation Techniques

The substance and related compounds have been used in nonaqueous capillary electrophoresis, showcasing effective separation and analytical methodologies for quality control and research purposes. This includes baseline separation of imatinib mesylate and related substances, indicating the compound's role in analytical chemistry (Ye et al., 2012).

Synthesis of Novel Compounds

Research includes the synthesis of new tetrahydrobenzo[b]thiophene derivatives and tetrahydrobenzothienopyrimidine derivatives, highlighting the versatility of this compound in synthetic organic chemistry. These studies focus on creating compounds with potential biological or material applications (Abdalha et al., 2011).

Material Science Applications

Investigations into novel polyimide films containing amide groups derived from related compounds demonstrate the material science applications of this chemical. These films exhibit excellent mechanical properties and thermal stability, underscoring the potential for high-performance materials (Luo et al., 2011).

Site-Selective C-H Borylation

The compound and its derivatives have been used in meta-selective C-H borylation of benzamides and pyridines, showcasing innovative approaches in catalysis. This research points to new methodologies in organic synthesis, highlighting the compound's role in developing selective chemical transformations (Yang et al., 2019).